Cas no 110284-97-4 (Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester)

• Product Name: Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester
• CAS No: 110284-97-4
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 1192753
• PubChem ID: 4674167
• Update Time: 2025-10-30

Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester
• Peakdale1_000201
• Methyl2-((4,6-dimethylpyrimidin-2-yl)oxy)benzoate
• E75671
• SR-01000385200-1
• methyl 2-(4,6-dimethylpyrimidin-2-yl)oxybenzoate
• SR-01000385200
• METHYL 2-[(4,6-DIMETHYLPYRIMIDIN-2-YL)OXY]BENZOATE
• 110284-97-4
• HMS518J03
• Methyl 2-((4,6-dimethylpyrimidin-2-yl)oxy)benzoate
• BS-46993
• starbld0037210

• Inchi： 1S/C14H14N2O3/c1-9-8-10(2)16-14(15-9)19-12-7-5-4-6-11(12)13(17)18-3/h4-8H,1-3H3
• InChI Key： DRLLHLXQNPUPAL-UHFFFAOYSA-N
• SMILES： O(C1=NC(C)=CC(C)=N1)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 258.10052
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.31

Additional information on Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester

Exploring the Properties and Applications of Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester (CAS No. 110284-97-4)

In the realm of specialty chemicals, Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester (CAS No. 110284-97-4) stands out as a compound of significant interest due to its unique structural features and versatile applications. This ester derivative, which combines a benzoic acid moiety with a dimethylpyrimidinyloxy group, has garnered attention in pharmaceutical research, agrochemical formulations, and material science. Its molecular structure, characterized by the presence of both aromatic and heterocyclic components, contributes to its reactivity and functionality in various chemical processes.

The growing demand for high-performance chemical intermediates in the pharmaceutical industry has placed compounds like Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester in the spotlight. Researchers are particularly interested in its potential as a building block for drug synthesis, especially in the development of targeted therapies and small molecule inhibitors. The compound's ability to interact with biological systems while maintaining stability under various conditions makes it a valuable candidate for further exploration.

From an agrochemical perspective, the pyrimidine derivatives class to which this compound belongs has shown promise in crop protection applications. The specific substitution pattern in CAS No. 110284-97-4 may offer advantages in terms of pest control efficacy and environmental compatibility, aligning with current trends toward sustainable agriculture practices. This has led to increased research into its potential as a novel active ingredient or synergist in agricultural formulations.

The synthesis of Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester typically involves esterification reactions and nucleophilic substitutions, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound and verify its structural integrity. These quality control measures are particularly important given the compound's potential applications in sensitive fields like pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions and electronic properties of CAS No. 110284-97-4. These studies provide valuable insights into its reactivity patterns and potential structure-activity relationships, information that is crucial for optimizing its use in various applications. The integration of AI-driven molecular modeling with traditional experimental approaches has significantly accelerated research in this area.

Environmental considerations are increasingly important in chemical development, and Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester has been subject to biodegradability studies and ecotoxicity assessments. The current focus on green chemistry principles has prompted investigations into more sustainable production methods for this and related compounds, including catalytic processes and solvent-free reactions that minimize waste generation.

In material science applications, the aromatic and heterocyclic nature of CAS No. 110284-97-4 makes it a candidate for incorporation into advanced polymers and functional materials. Its potential to contribute to molecular electronics and organic semiconductors is an area of active investigation, particularly in the context of developing next-generation electronic devices with improved performance characteristics.

The global market for specialty chemicals like Benzoic acid, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-, methyl ester is experiencing steady growth, driven by demand from emerging economies and technological advancements in chemical synthesis. Supply chain considerations, including raw material availability and manufacturing scalability, play a crucial role in determining the commercial viability of this compound for various applications.

Future research directions for CAS No. 110284-97-4 may include exploration of its biological activity spectrum, optimization of its physical properties for specific applications, and development of derivative compounds with enhanced characteristics. The ongoing convergence of chemical innovation with biotechnology and nanotechnology is likely to open new possibilities for this versatile chemical entity.